Cas no 24550-32-1 ((E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene)

• Product Name: (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene
• CAS No: 24550-32-1
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 272851
• PubChem ID: 24882920
• Update Time: 2025-06-08

(E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene
• 3-BENZYLOXY-TRANS-BETA-NITROSTYRENE
• Benzene,1-(2-nitroethenyl)-3-(phenylmethoxy)-
• 1-(benzyloxy)-3-[(E)-2-nitroethenyl]benzene
• 3-Benzyloxy-trans-β-nitrostyrene
• CHEMBL4095869
• Ethylene, 1-nitro-2-[3-benzyloxyphenyl]-
• J-015563
• Benzene, 1-(2-nitroethenyl)-3-(phenylmethoxy)-
• TRANS-3-BENZYLOXY-TRANS-B-NITROSTYRENE
• (E)-1-((3-(2-nitrovinyl)phenoxy)methyl)benzene
• SCHEMBL510222
• 3-Benzyloxy-trans-beta-nitrostyrene, 97%
• Oprea1_522172
• 3-Benzyloxy-trans- beta -nitrostyrene
• BDBM50259770
• AKOS003262100
• 1-[(E)-2-nitroethenyl]-3-phenylmethoxybenzene
• 1-Benzyloxy-3-((E)-2-nitro-vinyl)-benzene
• 24550-32-1
• 1-(Benzyloxy)-3-[(E)-2-nitroethenyl]benzene #
• AKOS015889063
• 936343-21-4
• 1-(Benzyloxy)-3-(2-nitrovinyl)benzene

• MDL： MFCD02026550
• Inchi： 1S/C15H13NO3/c17-16(18)10-9-13-7-4-8-15(11-13)19-12-14-5-2-1-3-6-14/h1-11H,12H2/b10-9+
• InChI Key： XFBMDILDMJAPDU-MDZDMXLPSA-N
• SMILES： O(C1=CC=CC(/C=C/[N+](=O)[O-])=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.4

Experimental Properties

• Color/Form: solid
• Density: 1.207
• Melting Point: 93-97 °C (lit.)
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.624
• PSA: 52.37
• LogP: 4.03620

(E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-51/53
• Safety Instruction： 26-36/37/39-61
• Hazardous Material Identification：

Additional information on (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene

Introduction to (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene (CAS No. 24550-32-1)

(E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene, also known by its CAS number 24550-32-1, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a benzyloxy group and a nitrovinyl moiety, which contribute to its reactivity and potential utility in various chemical processes.

The molecular formula of (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene is C₁₄H₁₁NO₃, and its molecular weight is approximately 245.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as benzyl alcohol and nitroethylene. The synthesis process involves the formation of a stable intermediate, which is then further modified to yield the final product.

In recent years, there has been a growing interest in the use of (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene as a key intermediate in the synthesis of more complex organic molecules. This interest is driven by its ability to participate in a wide range of chemical reactions, including nucleophilic additions, Michael additions, and cross-coupling reactions. These reactions are crucial for the development of new materials and pharmaceuticals, making (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene an important compound in both academic and industrial settings.

One of the key areas where (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene has shown promise is in the field of medicinal chemistry. Recent studies have explored its potential as a precursor for the synthesis of novel drugs with improved therapeutic properties. For example, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the development of new antiviral agents. The unique structural features of (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene allow it to serve as a scaffold for the attachment of various functional groups, which can be tailored to target specific biological pathways.

In addition to its applications in drug discovery, (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene has also been investigated for its potential use in materials science. Its ability to undergo polymerization reactions makes it an attractive candidate for the development of new polymers with unique properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have synthesized novel polymers using this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability.

The physical properties of (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene are well-documented and include a melting point of approximately 75-77°C and a boiling point around 280°C at standard atmospheric pressure. It is generally stable under normal laboratory conditions but should be stored away from strong oxidizing agents and sources of heat or ignition to prevent decomposition or other adverse reactions.

Safety considerations are an important aspect when handling (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene. While it is not classified as a hazardous material under current regulations, it is recommended that standard laboratory safety protocols be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation in the laboratory environment.

In conclusion, (E)-1-(Benzyloxy)-3-(2-nitrovinyl)benzene (CAS No. 24550-32-1) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an important intermediate for the development of new materials and drugs. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.